
In-Depth Technical Guide: 3,4-
Dichlorobenzylamine Health and Safety

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,4-Dichlorobenzylamine

Cat. No.: B086363 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for 3,4-
Dichlorobenzylamine (CAS No. 102-49-8), a benzylamine compound utilized in the research

and development of various pharmaceuticals.[1][2] Due to its hazardous properties, a thorough

understanding of its safety profile is critical for all personnel handling this chemical.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3,4-Dichlorobenzylamine is

presented below. This data is essential for understanding its behavior under various laboratory

conditions.
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Property Value Source(s)

Molecular Formula C₇H₇Cl₂N [1][3][4]

Molecular Weight 176.04 g/mol [1][4]

Appearance
Colorless to light yellow clear

liquid
[1][2]

Melting Point 32°C [1][3]

Boiling Point

253.9°C at 760 mmHg; 89-

92°C at 0.5 torr; 140°C at 17

mmHg

[1][3]

Density 1.32 g/mL at 25°C

Flash Point
>113°C (>235.4°F) - closed

cup
[5]

Refractive Index n20/D 1.578 [1]

Vapor Pressure 0.0178 mmHg at 25°C [1]

pKa 8.56 ± 0.10 (Predicted) [1][6]

Solubility Insoluble in water. [7]

Sensitivity Air sensitive [2][6][5]

Hazard Identification and Classification
3,4-Dichlorobenzylamine is classified as a hazardous chemical.[5] The following table

summarizes its GHS classification and associated hazard statements.
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

1B
GHS05

(Corrosion)
Danger

H314: Causes

severe skin

burns and eye

damage.[5]

Serious Eye

Damage/Eye

Irritation

1
GHS05

(Corrosion)
Danger

H314: Causes

severe skin

burns and eye

damage.[5]

Hazard Codes (Legacy): C, Xi (Corrosive, Irritant)[1][6]

Toxicological Information
While comprehensive, peer-reviewed toxicological studies on 3,4-Dichlorobenzylamine are

not readily available in the public domain, the primary hazards are associated with its corrosive

nature.

Acute Toxicity: No quantitative acute toxicity data (e.g., LD50 or LC50) is available for this

product.[5] However, based on its classification, it is expected to be harmful if swallowed, in

contact with skin, or if inhaled.

Routes of Exposure and Symptoms:

Inhalation: May cause respiratory tract irritation.[3] Inhalation of vapors or mists can lead to

severe irritation and damage to the respiratory system.[7]

Skin Contact: Causes severe skin burns.[5] Direct contact can lead to redness, pain, and

serious skin damage.

Eye Contact: Causes serious eye damage.[5] Contact can result in severe irritation, pain,

and potential permanent eye injury.

Ingestion: Harmful if swallowed. Can cause severe burns to the mouth, throat, and stomach.

[5]
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Experimental Protocols
Detailed experimental protocols for the determination of the toxicological and physical

properties of 3,4-Dichlorobenzylamine are not publicly available in the cited safety data

sheets. The provided data are based on standard regulatory testing procedures for chemical

classification.

Handling and Storage
Proper handling and storage procedures are paramount to ensure the safety of laboratory

personnel.

Handling:

Wash hands and any exposed skin thoroughly after handling.[5]

Do not breathe dust, fume, gas, mist, vapors, or spray.[5]

Use only in a well-ventilated area or under a chemical fume hood.[3]

Avoid contact with skin, eyes, and clothing.[3]

Wear appropriate personal protective equipment (PPE).[5]

Storage:

Store in a cool, dry, and well-ventilated place.[3][5]

Keep containers tightly closed.[3][5]

Store locked up.[5]

Store under an inert atmosphere due to air sensitivity.[2][6][5]

Incompatible materials include strong oxidizing agents and strong acids.[5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is required when working with 3,4-Dichlorobenzylamine.
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Protection Type Specification Source(s)

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166. A face shield

is also recommended.

[5][8]

Skin Protection

Wear appropriate protective

gloves (e.g., Butyl rubber,

Nitrile rubber) and clothing to

prevent skin exposure. A lab

coat, and in some cases, a

chemical-resistant suit may be

necessary.

[5]

Respiratory Protection

If engineering controls are not

sufficient, use a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors and acid

gases.

[8]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving 3,4-
Dichlorobenzylamine.

First-Aid Measures:
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Exposure Route First-Aid Protocol Source(s)

Inhalation

Remove the victim to fresh air

and keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration. If breathing is

difficult, give oxygen.

Immediately call a POISON

CENTER or doctor/physician.

[3][5]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water/shower for at

least 15 minutes. Immediately

call a POISON CENTER or

doctor/physician. Wash

contaminated clothing before

reuse.

[3][5]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes.

Immediately call a POISON

CENTER or doctor/physician.

[3][5]

Ingestion

Rinse mouth. DO NOT induce

vomiting. Call a physician or

POISON CENTER

immediately.

[3][5]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or chemical foam.[5]

Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.
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Hazardous Combustion Products: Combustion may produce nitrogen oxides (NOx), carbon

monoxide (CO), carbon dioxide (CO₂), and hydrogen chloride gas.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation. Evacuate personnel to safe areas. Wear

appropriate personal protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Containment and Cleaning Up: Absorb the spill with inert material (e.g., sand,

silica gel, acid binder, universal binder, sawdust) and place it in a suitable, closed container

for disposal.[5]

Visualized Safety Workflow
The following diagram illustrates the logical workflow for handling and responding to hazards

associated with 3,4-Dichlorobenzylamine.
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Hazard Assessment

Control Measures

Emergency Response

Handling 3,4-Dichlorobenzylamine

Review Safety Data Sheet (SDS)

Identify Hazards:
- Corrosive (Skin/Eyes)

- Air Sensitive

Assess Risks of Exposure

Implement Engineering Controls
(Fume Hood, Ventilation)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Follow Safe Handling &
Storage Procedures

Accidental Release / Spill

If incident occurs

Personnel Exposure

If incident occurs

Evacuate Area Administer First Aid
(as per SDS)

Contain Spill with
Inert Absorbent

Dispose of Waste Properly

Seek Immediate
Medical Attention

Report Incident

Click to download full resolution via product page

Caption: Hazard management workflow for 3,4-Dichlorobenzylamine.
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Stability and Reactivity
Reactivity: No specific reactivity hazards are known under normal conditions.[5]

Chemical Stability: The product is sensitive to air.[2][6][5]

Conditions to Avoid: Exposure to air and incompatible materials.[5]

Incompatible Materials: Strong oxidizing agents and strong acids.[5]

Hazardous Decomposition Products: Under fire conditions, may decompose to produce

nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen chloride gas.[5]

Hazardous Polymerization: Hazardous polymerization does not occur.[5]

Disposal Considerations
Waste material should be disposed of in accordance with all applicable federal, state, and local

environmental regulations.[5] Contact a licensed professional waste disposal service to dispose

of this material. Contaminated packaging should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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